2-(4-methylphenyl)-4-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 2-(4-methylphenyl)-4-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C22H25N3O4S/c1-16-10-12-18(13-11-16)25-22(27)24(15-21(26)23-14-6-5-7-17(23)2)19-8-3-4-9-20(19)30(25,28)29/h3-4,8-13,17H,5-7,14-15H2,1-2H3
• InChI Key: VLRAZDXSIRMQNO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)CN2C3=CC=CC=C3S(=O)(=O)N(C2=O)C4=CC=C(C=C4)C
• Molecular Formula: C22H25N3O4S
• Molecular Weight: 427.5 g/mol

Description

2-(4-methylphenyl)-4-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H25N3O4S and its molecular weight is 427.52. The purity is usually 95%.
BenchChem offers high-quality 2-(4-methylphenyl)-4-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-methylphenyl)-4-[2-(2-methylpiperidin-1-yl)-2-oxoethyl]-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

• Mitsunobu Reactions of 1,2,4-Benzothiadiazine 1,1-Dioxides : These compounds undergo Mitsunobu reactions leading to the formation of built-in guanidine tricycles and disulfides, indicating their potential in synthesizing complex heterocycles (Chern, Shiau, & Wu, 1991).
• Novel Synthesis Method via Curtius Rearrangement : A novel synthesis method for these compounds has been developed involving a Curtius rearrangement followed by an intramolecular cyclization, showcasing their versatility in chemical synthesis (Ivanova et al., 2012).
• Ring Enlargement in Heterocycles : These compounds are involved in ring enlargement reactions to form novel nine-membered heterocyclic systems, indicating their role in expanding the structural diversity of heterocyclic compounds (Schläpfer-Dähler & Heimgartner, 1993).

Biological and Pharmacological Activities

• Synthesis of Anti-Microbial Agents : These compounds are used in synthesizing various derivatives that possess moderate to significant anti-microbial activities, suggesting their importance in developing new anti-bacterial and anti-fungal agents (Ahmad et al., 2011).
• Free Radical Scavenging Activity : Certain derivatives of these compounds exhibit free radical scavenging activity, indicating their potential role in developing antioxidants or therapeutic agents targeting oxidative stress-related disorders (Tait, Ganzerli, & D. Bella, 1996).